Disperse Red 73

• CAS: 12270-46-1
• Synonyms: disperse red 73; Fantagen-rubin; Fantagen-rubine
• Molecular Formula: C18H16N6O2
• Molecular Weight: 348.4 g/mol
• SMILES: CCN(CCC#N)C1=CC=C(C=C1)N=NC2=C(C=C(C=C2)[N+](=O)[O-])C#N
• InChI: InChI=1S/C18H16N6O2/c1-2-23(11-3-10-19)16-6-4-15(5-7-16)21-22-18-9-8-17(24(25)26)12-14(18)13-20/h4-9,12H,2-3,11H2,1H3
• InChIKey: QEORVDCGZONWCJ-UHFFFAOYSA-N

Achieving uniform shade and levelness in polyester exhaust dyeing is challenging; uneven migration causes costly barré defects and batch rework. Disperse Red 73 (CAS 12270-46-1, C.I. Disperse Red 73) directly solves this problem. - Documented 81% Migration Index (MI%) and 77.31% Level Dyeing Index (LDI) enable rapid, uniform dye redistribution during the heating phase, proven superior to anthraquinone-based C.I. Disperse Red 60. - Its predictable K/S color yield and equilibrium exhaustion match the more expensive anthraquinone benchmark, positioning it as a cost-competitive, data-validated substitute. - As a core SE-type trichromatic element (Rubine SE-GFL), it ensures on-tone build-up and reliable batch-to-batch reproducibility for fashion and commodity shades (navies, browns, bordeaux). - Researchers can procure a well-characterized model compound for environmental toxicology studies, where its distinct mutagenic profile (active in both TA 98 and TA 100 Ames strains) demands product-specific handling and compliance protocols.

Disperse Red 73 Technical Overview

Disperse Red 73 (C.I. Disperse Red 73, CAS 12270-46-1, also referenced as CAS 16889-10-4) is a monoazo-based, low-energy level disperse dye [1]. It is primarily utilized for dyeing synthetic hydrophobic fibers, particularly polyester, acetate, and their blends, and serves as a core red component (Rubine SE-GFL) within SE-type trichromatic systems for polyester . Its chemical identity is 2-[[4-[(2-cyanoethyl)ethylamino]phenyl]diazenyl]-5-nitrobenzonitrile, with a molecular formula of C18H16N6O2 and a molecular weight of 348.36 g/mol .

1 Low-energy monoazo disperse dye for polyester and acetate fibers

2 Core red component (Rubine SE-GFL) in SE-type trichromatic systems

3 Supports high-migration leveling processes in exhaust dyeing

• [1] Shimo, S.S. and Uddin, M.Z. (2021) 'Energy Level and Chemical Class of Disperse Dyes—Plausible Characteristics of Level Dyeing Performance', AATCC Journal of Research, 8(4), pp. 15–19. View Source

Why Substituting Disperse Red 73 Fails

Direct substitution of Disperse Red 73 with other red disperse dyes—even those within the same low-energy azo class—is not recommended due to quantifiable divergences in migration index, color yield equivalence, and toxicological profile. Performance metrics such as the Migration Index (MI%) and Level Dyeing Index (LDI) are highly sensitive to molecular structure and energy level classification [1]. Furthermore, differences in equilibrium exhaustion and color build-up (K/S) under identical industrial dyeing conditions have been experimentally observed [2]. Critically, the mutagenic potential of Disperse Red 73 differs markedly from close chemical analogs, a factor that directly impacts downstream compliance, wastewater management, and environmental risk assessment [3]. These quantitative distinctions necessitate a product-specific evaluation to avoid batch failures, uneven dyeing, and regulatory non-compliance.

Migration Migration index and level-dyeing index may shift significantly with different red analogs.

Color yield Color build-up equivalence observed under specific HT conditions may not transfer to other dyeing methods.

Toxicity Mutagenicity profile differs from close structural analogs, requiring product-specific risk assessment.

• [1] Shimo, S.S. and Uddin, M.Z. (2021) 'Energy Level and Chemical Class of Disperse Dyes—Plausible Characteristics of Level Dyeing Performance', AATCC Journal of Research, 8(4), pp. 15–19. View Source
• [2] Ultrasound Assisted Dyeing of Polyester and Polyester/Polyamide Blends. (2005). 5th International İstanbul Textile Conference, pp. 1–6. View Source
• [3] Franco, J.H. et al. (2018) 'Identification of biotransformation products of disperse dyes with rat liver microsomes by LC-MS/MS and theoretical studies with DNA: Structure-mutagenicity relationship using Salmonella/microsome assay', Science of The Total Environment, 613–614, pp. 1093–1103. View Source

Disperse Red 73 Evidence-Based Selection Guide

Migration Index and Leveling Performance vs. Disperse Red 60

C.I. Disperse Red 73 demonstrates a significantly higher Migration Index (MI%) compared to the anthraquinone-based, high-energy analog C.I. Disperse Red 60. Under standardized polyester dyeing conditions, the low-energy azo structure of DR73 enables a migration index of approximately 81%, compared to approximately 62-63% for DR60 [1]. This difference results in a calculated Level Dyeing Index (LDI) of approximately 77.31% ± 1.08 for DR73 versus 45.47% ± 0.76 for DR60 [1].

Migration & Leveling

Head-to-head

DR73 MI% ~81 vs. DR60 ~62-63; LDI% 77.31 vs. 45.47

Supports better levelness and shade uniformity on polyester.

Exhaustion at ECDT and Ef conditions.

Evidence Dimension	Migration Index (MI%) and Level Dyeing Index (LDI)
Target Compound Data	MI% = 81; LDI% = 77.31 ± 1.08
Comparator Or Baseline	C.I. Disperse Red 60: MI% = 62-63; LDI% = 45.47 ± 0.76
Quantified Difference	MI% increase of ~29%; LDI% increase of ~70%
Conditions	Polyester fabric dyeing; exhaustion at critical dyeing temperature (ECDT) and final exhaustion (Ef) ratio.

Why This Matters

The superior migration index of DR73 directly translates to better levelness and uniformity on polyester, reducing the risk of unlevel dyeing and improving first-pass yield in continuous and exhaust dyeing processes.

• [1] Shimo, S.S. and Uddin, M.Z. (2021) 'Energy Level and Chemical Class of Disperse Dyes—Plausible Characteristics of Level Dyeing Performance', AATCC Journal of Research, 8(4), pp. 15–19. View Source

Color Yield and Exhaustion Equivalence vs. Disperse Red 60

In a comparative study on 60/40% PES/PA blended woven fabric, Disperse Red 73 achieved almost similar K/S values and % exhaustion values to Disperse Red 60 when both were applied via a high-temperature (HT) method at 130°C [1]. This equivalence is noteworthy because DR60 is a high-energy anthraquinone dye, while DR73 is a low-energy azo dye. However, under lower temperature (95°C) ultrasonic-assisted and conventional methods, distinct performance differences may emerge [1].

Color Yield & Exhaustion

Head-to-head

DR73 and DR60 show almost similar K/S and % exhaustion under HT 130°C on PES/PA blend.

May allow cost-effective HT dyeing with comparable depth of shade.

Method: 60/40% PES/PA blend, no carrier. Lower-temperature performance may differ.

Evidence Dimension	Color yield (K/S) and % exhaustion
Target Compound Data	K/S and % exhaustion values achieved
Comparator Or Baseline	C.I. Disperse Red 60: K/S and % exhaustion values achieved
Quantified Difference	Almost similar (qualitative equivalence reported)
Conditions	60/40% PES/PA blended woven fabric; HT method at 130°C; no carrier used.

Why This Matters

The ability of DR73 to achieve comparable color yield and exhaustion to a high-energy anthraquinone dye at high temperatures positions it as a cost-effective, low-energy alternative for HT dyeing processes without sacrificing depth of shade.

• [1] Ultrasound Assisted Dyeing of Polyester and Polyester/Polyamide Blends. (2005). 5th International İstanbul Textile Conference, pp. 1–6. View Source

Mutagenicity Profile vs. Disperse Red 78 and Red 167

Using the Salmonella/microsome assay (Ames test) with strains TA 98 and TA 100, Disperse Red 73 (DR73) was evaluated alongside Disperse Red 78 (DR78) and Disperse Red 167 (DR167). DR73 was identified as the most mutagenic compound among the three, inducing both base pair substitution (TA 100) and frameshift (TA 98) mutations [1]. The study noted that DR73's mutagenic activity was reduced in the presence of the S9 metabolic activation mixture, indicating a dependence on metabolic bioactivation [1].

Mutagenicity Rank

Head-to-head

DR73 ranked highest among DR73, DR78, DR167 in Ames test (TA98 & TA100).

Reported top-ranked mutagenicity in tested set.

S9 metabolic activation reduced activity; effluent risk assessment needed.

Evidence Dimension	Mutagenic potential in Salmonella typhimurium
Target Compound Data	Most mutagenic among tested dyes; induces both TA 98 and TA 100 revertants
Comparator Or Baseline	Disperse Red 78 and Disperse Red 167 (less mutagenic)
Quantified Difference	Qualitative ranking (DR73 > DR78 and DR167)
Conditions	Ames test with S. typhimurium strains TA 98 and TA 100, with and without S9 metabolic activation.

Why This Matters

The elevated mutagenicity of DR73 relative to DR78 and DR167 is a critical selection factor for facilities with strict effluent treatment requirements, as it dictates the level of wastewater remediation and risk management needed to comply with environmental and occupational health standards.

• [1] Franco, J.H. et al. (2018) 'Identification of biotransformation products of disperse dyes with rat liver microsomes by LC-MS/MS and theoretical studies with DNA: Structure-mutagenicity relationship using Salmonella/microsome assay', Science of The Total Environment, 613–614, pp. 1093–1103. View Source

pH Sensitivity and Wet Fastness Limitations

Patent literature explicitly identifies Disperse Red 73 as having recognized limitations: it is 'inferior in pH dependence and the wet strength of the dyed product is inferior' [1]. This is a known vulnerability that can lead to shade variation and poor wash fastness if dye bath pH is not rigorously controlled. In contrast, some high-energy disperse dyes and anthraquinone-based reds (e.g., Disperse Red 60) are noted for superior wet fastness and pH stability [1].

pH & Wet Fastness

Class-level

Patent literature reports inferior pH dependence and inferior wet fastness.

Requires rigorous pH control and may need additional after-treatment.

Data to verify per specific process conditions.

Evidence Dimension	pH stability and wet fastness
Target Compound Data	Inferior pH dependence and inferior wet fastness (per patent disclosure)
Comparator Or Baseline	High-energy/anthraquinone disperse dyes (e.g., DR60) with superior pH stability and wet fastness
Quantified Difference	Not quantified; documented as a known technical limitation
Conditions	General dyeing and post-dyeing wet processing.

Why This Matters

Procurement decisions involving DR73 must account for the need for precise pH control and potentially additional after-treatments to achieve acceptable wet fastness, which directly impacts process cost and complexity compared to more robust (and often more expensive) alternatives.

• [1] Mixture of disperse dyes. (1998). Patent No. EP 0376086 A2. European Patent Office. View Source

Sublimation Fastness Rating

Vendor technical data sheets for Disperse Red 73 report a sublimation fastness rating of 4-5 under ISO 105-P01 testing conditions (180°C for 30 seconds) . While this is generally considered good, it is a class-typical value for medium-energy SE-type disperse dyes. In comparison, high-energy disperse dyes (e.g., Disperse Red 167) may offer higher sublimation fastness (e.g., rating 5) due to higher molecular weight and polarity, though often at the expense of levelness and migration .

Sublimation Fastness

Cross-study

Rating 4-5 (ISO 105-P01, 180°C/30s); high-energy dyes may reach rating 5.

Suitable for conventional polyester finishing; may be insufficient for extreme thermal demands.

Supplier data; verify for automotive or post-heat-set applications.

Evidence Dimension	Sublimation fastness (ISO 105-P01)
Target Compound Data	Rating 4-5 (180°C, 30 sec)
Comparator Or Baseline	High-energy disperse dyes (e.g., DR167) with rating ~5
Quantified Difference	0.5 rating point difference (typical)
Conditions	ISO 105-P01 standard test method; 180°C for 30 seconds.

Why This Matters

The sublimation fastness rating of 4-5 confirms DR73's suitability for most conventional polyester dyeing and finishing operations, but it may be insufficient for applications requiring extreme thermal stability (e.g., automotive textiles or post-heat-setting processes), where a high-energy dye would be more appropriate.

Disperse Red 73 Application Scenarios

High-Volume Exhaust Dyeing for Superior Levelness

Based on the 81% Migration Index and 77.31% LDI demonstrated in head-to-head studies against C.I. Disperse Red 60 [1], Disperse Red 73 is the optimal choice for exhaust dyeing of polyester yarns, fabrics, and garments where levelness and shade uniformity are critical. Its low-energy profile ensures rapid migration and redistribution during the heating phase, minimizing barré and unlevel dyeing defects. This makes it particularly suitable for dyeing packages, beams, and knitted goods where liquor circulation can be restricted. The high MI% directly supports robust and reproducible bulk production, reducing rework and shade correction costs.

Trichromatic Dyeing Systems for Polyester Blends

Disperse Red 73 is a core component of SE-type (medium-energy) trichromatic systems for polyester and polyester/cotton blends [1]. Its medium energy level and good compatibility with SE-type yellow and blue components ensure balanced exhaustion and on-tone build-up. The quantitative compatibility is further supported by its LDI value, which can be used to predict compatibility with other dyes in combination shades [1]. This makes it a reliable choice for producing a wide gamut of fashion and commodity shades (e.g., browns, navies, and bordeaux) using a single, well-characterized dye combination.

Cost-Effective High-Temperature Dyeing as Anthraquinone Red Alternative

The comparative study demonstrating that Disperse Red 73 achieves 'almost similar K/S values' and % exhaustion to the more expensive anthraquinone-based C.I. Disperse Red 60 under HT conditions (130°C) [1] positions DR73 as a cost-competitive alternative. Procurement for high-temperature polyester dyeing operations can leverage DR73 to achieve comparable depth of shade and color yield without the premium cost associated with anthraquinone chromophores. This substitution is quantitatively justified by the equivalence in color yield data, provided the process can accommodate the pH sensitivity noted in the patent literature [2].

Research on Migration Mechanisms and Environmental Fate

Due to its well-characterized and comparatively high mutagenic profile in the Ames test (active in both TA 98 and TA 100 strains) [1], Disperse Red 73 serves as a valuable model compound in environmental toxicology and wastewater treatment research. It is frequently selected for studies on azo dye biotransformation, advanced oxidation processes, and the development of novel remediation technologies. Procurement for academic or industrial R&D focused on dye degradation pathways, metabolite identification, and ecotoxicity assessment is therefore strongly indicated by this specific and quantifiable toxicological differentiation.

Application

Selection Property

Validation Focus

Exhaust dyeing with high levelness requirement

Migration and leveling profile

Levelness and shade uniformity on polyester yarns, fabrics, and knits

SE-type trichromatic polyester blends

Compatibility in medium-energy trichromatic systems

Balanced exhaustion and on-tone build-up with yellow/blue components

High-temperature (HT) dyeing as anthraquinone alternative

Color yield equivalence under HT conditions

K/S and % exhaustion comparability at 130°C

Environmental toxicology and dye degradation research

Well-characterized mutagenicity profile

Ames test response (TA98 & TA100) and biotransformation pathways

• [1] Shimo, S.S. and Uddin, M.Z. (2021) 'Energy Level and Chemical Class of Disperse Dyes—Plausible Characteristics of Level Dyeing Performance', AATCC Journal of Research, 8(4), pp. 15–19. View Source
• [2] Ultrasound Assisted Dyeing of Polyester and Polyester/Polyamide Blends. (2005). 5th International İstanbul Textile Conference, pp. 1–6. View Source